Cas no 671-82-9 (4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester)

• Product Name: 4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester
• CAS No: 671-82-9
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 4715913
• Update Time: 2023-08-16

4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester

• Inchi： 1S/C6H7F3O2/c1-4(6(7,8)9)3-5(10)11-2/h3H,1-2H3/b4-3+
• InChI Key： QACWQWDBZADUIC-ONEGZZNKSA-N
• SMILES： FC(/C(=C/C(=O)OC)/C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 26.3